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An In-depth Technical Guide to 4-Chlorophenyl Phenyl Ether for Researchers and Drug
Development Professionals

Introduction

4-Chlorophenyl phenyl ether is a halogenated aromatic ether that has garnered interest in
various chemical and pharmaceutical research fields. Its specific structural characteristics,
featuring a phenyl group and a 4-chlorophenyl group linked by an ether bond, impart distinct
physicochemical properties that make it a subject of study and a precursor in synthetic
chemistry. This technical guide provides a comprehensive overview of 4-Chlorophenyl phenyl
ether, including its molecular characteristics, synthesis, and potential applications, with a
particular focus on its relevance to drug development professionals.

Core Molecular and Physical Properties

The fundamental characteristics of a molecule are critical for its application in research and
development. For 4-Chlorophenyl phenyl ether, these properties dictate its behavior in
chemical reactions and biological systems.

Molecular Formula and Weight

The chemical identity of 4-Chlorophenyl phenyl ether is defined by its constituent atoms and

their arrangement.
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e Molecular Formula: C12HsCIO[1]
e Molecular Weight: 204.65 g/mol [2][3]

It is crucial to distinguish 4-Chlorophenyl phenyl ether from similar-sounding compounds to
ensure the correct substance is used in experimental settings. The following table clarifies
these distinctions.

Molecular Weight (
Compound Name CAS Number Molecular Formula

g/mol )

4-Chlorophenyl phenyl

7005-72-3 C12HsCIO 204.65[2]
ether
Bis(4-chlorophenyl)

2444-89-5 C12HsCI20 239.1[4][5]
ether
4-Chlorophenyl

_ 2212-05-7 CoHoClO2 184.62[6]

glycidyl ether
4-Chlorophenyl methyl

623-12-01 C-sH-CIO 142.58[7]

ether

Physicochemical Properties

The physical state and solubility of 4-Chlorophenyl phenyl ether are key considerations for its
handling, storage, and application in various experimental protocols.

o Appearance: Colorless liquid[2][8]

o Density: Approximately 1.193 - 1.2026 g/cm?3[1][8]
e Melting Point: -8 °C[8]

e Boiling Point: 284-285 °CJ[8]

» Solubility: Insoluble or slightly soluble in water[1][8]

e Vapor Pressure: 0.0027 mmHg at 25 °C[8]
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Synthesis of 4-Chlorophenyl Phenyl Ether

The synthesis of diaryl ethers, such as 4-Chlorophenyl phenyl ether, is a well-established area
of organic chemistry. The Ullmann condensation is a classical and widely utilized method for
this purpose.

Ullmann Condensation for 4-Chlorophenyl Phenyl Ether
Synthesis

The Ullmann condensation involves the reaction of a phenol with an aryl halide in the presence
of a copper catalyst and a base. For the synthesis of 4-Chlorophenyl phenyl ether, this would
typically involve the reaction of phenol with 1-chloro-4-halobenzene or p-chlorophenol with a
halobenzene.

A general representation of the Ullmann condensation is depicted below:

Phenol

CoppeB;g:talyst Heat 4-Chlorophenyl Phenyl Ether

Aryl Halide (e.qg., p-Dichlorobenzene)

Click to download full resolution via product page
Caption: Generalized Ullmann Condensation for Diaryl Ether Synthesis.

A specific example involves reacting phenol with p-dichlorobenzene in the presence of a
copper catalyst and a base like sodium hydroxide. The reaction is typically carried out at
elevated temperatures.[9]
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Applications in Research and Drug Development

While direct applications of 4-Chlorophenyl phenyl ether in pharmaceuticals are not extensively
documented, its structural motif is present in various biologically active molecules. Its utility
primarily lies as a building block or intermediate in the synthesis of more complex molecules.

Role as a Chemical Intermediate

The ether linkage and the substituted phenyl rings provide a scaffold that can be further
functionalized. For instance, the aromatic rings can undergo electrophilic substitution reactions,
allowing for the introduction of other functional groups. This makes it a versatile starting
material for creating libraries of compounds for screening in drug discovery programs.

4-chlorophenylethanol, a related structure, serves as a key intermediate in the synthesis of
fungicides like nibenazole.[10] This highlights the potential of chlorophenyl moieties in the
development of bioactive compounds. Similarly, 1-(4-Chlorophenyl)ethanol is a valuable chiral
building block for synthesizing various biologically active molecules, including pharmaceuticals.
[11]

Potential in Medicinal Chemistry

The incorporation of a trifluoromethyl group, often found in modern pharmaceuticals, can
significantly alter a compound's properties such as lipophilicity and metabolic stability.[12]
While not a direct application of 4-chlorophenyl phenyl ether, the principles of modifying
aromatic systems are central to drug design. The chlorophenyl group itself is a common feature
in many drugs, and understanding the chemistry of related simple molecules is foundational.

Safety and Handling

Proper handling and awareness of the potential hazards of 4-Chlorophenyl phenyl ether are
essential in a laboratory setting.

Hazard Identification

According to safety data, 4-Chlorophenyl phenyl ether presents several hazards:

o Harmful if swallowed.[3]
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May cause skin irritation and allergic skin reactions.[3][8]

Causes serious eye damage.[3][8]

May cause respiratory irritation.[8]

Very toxic to aquatic life with long-lasting effects.[2][3]

Recommended Handling Procedures

Given the potential hazards, the following precautions should be taken:
o Work in a well-ventilated area, preferably a fume hood.[13]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves (nitrile is recommended), and a lab coat.[1][13]

» Avoid inhalation of vapors and contact with skin and eyes.[13]

o Store in a tightly closed container in a cool, dry place away from light and moisture.[1][3]

Conclusion

4-Chlorophenyl phenyl ether is a valuable chemical for researchers and scientists, particularly
those in synthetic and medicinal chemistry. Its well-defined molecular and physical properties,
coupled with established synthesis routes, make it a useful intermediate. While not a
therapeutic agent itself, its structural components are relevant to the design and synthesis of
new chemical entities. A thorough understanding of its properties and adherence to strict safety
protocols are paramount for its effective and safe utilization in a research and development
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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